Cas no 87281-44-5 (5,6,7,8-tetrahydro-2-Indolizinecarboxylic acid methyl ester)

5,6,7,8-Tetrahydro-2-indolizinecarboxylic acid methyl ester is a heterocyclic compound featuring a partially saturated indolizine core with an ester functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and bioactive molecules. The ester moiety enhances reactivity, facilitating further derivatization, while the tetrahydroindolizine scaffold contributes to its stability and potential pharmacological relevance. Its well-defined chemical properties and purity make it suitable for research applications, including medicinal chemistry and material science. The compound is typically handled under controlled conditions to ensure consistency in synthetic workflows.

5,6,7,8-tetrahydro-2-Indolizinecarboxylic acid methyl ester structure

87281-44-5 structure

Product Name:5,6,7,8-tetrahydro-2-Indolizinecarboxylic acid methyl ester

CAS No:87281-44-5

MF:C₁₀H₁₃NO₂

MW:179.215722799301

MDL:MFCD13178402

CID:1120019

PubChem ID:13115072

Update Time:2025-05-27

5,6,7,8-tetrahydro-2-Indolizinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 5,6,7,8-tetrahydro-2-Indolizinecarboxylic acid methyl ester
- methyl 5,6,7,8-tetrahydroindolizine-2-carboxylate
- 5,6,7,8-Tetrahydro-indolizine-2-carboxylic acid methyl ester
- ADSLBZKSWSSHAR-UHFFFAOYSA-N
- Methyl5,6,7,8-Tetrahydroindolizine-2-carboxylate
- SCHEMBL1393185
- 87281-44-5
- CS-0067847
- DB-320019
- MDL： MFCD13178402
- Inchi： 1S/C10H13NO2/c1-13-10(12)8-6-9-4-2-3-5-11(9)7-8/h6-7H,2-5H2,1H3
- InChI Key： ADSLBZKSWSSHAR-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=C2CCCCN2C=1)=O

Computed Properties

Exact Mass: 179.094628657g/mol
Monoisotopic Mass: 179.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 31.2Å²

5,6,7,8-tetrahydro-2-Indolizinecarboxylic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A199012702-1g	Methyl 5,6,7,8-tetrahydroindolizine-2-carboxylate	87281-44-5	95%	1g	$729.28	2023-08-31
eNovation Chemicals LLC	Y1293753-50mg	5,6,7,8-Tetrahydro-indolizine-2-carboxylic acid methyl ester	87281-44-5	95%	50mg	$455	2024-07-28
eNovation Chemicals LLC	Y1293753-100mg	5,6,7,8-Tetrahydro-indolizine-2-carboxylic acid methyl ester	87281-44-5	95%	100mg	$665	2024-07-28
eNovation Chemicals LLC	Y1293753-250mg	5,6,7,8-Tetrahydro-indolizine-2-carboxylic acid methyl ester	87281-44-5	95%	250mg	$890	2024-07-28
eNovation Chemicals LLC	Y1293753-500mg	5,6,7,8-Tetrahydro-indolizine-2-carboxylic acid methyl ester	87281-44-5	95%	500mg	$1430	2024-07-28
eNovation Chemicals LLC	Y1293753-1g	5,6,7,8-Tetrahydro-indolizine-2-carboxylic acid methyl ester	87281-44-5	95%	1g	$2235	2024-07-28
eNovation Chemicals LLC	Y1293753-500mg	5,6,7,8-Tetrahydro-indolizine-2-carboxylic acid methyl ester	87281-44-5	95%	500mg	$1430	2025-02-27
eNovation Chemicals LLC	Y1293753-250mg	5,6,7,8-Tetrahydro-indolizine-2-carboxylic acid methyl ester	87281-44-5	95%	250mg	$890	2025-02-27
eNovation Chemicals LLC	Y1293753-1g	5,6,7,8-Tetrahydro-indolizine-2-carboxylic acid methyl ester	87281-44-5	95%	1g	$2235	2025-02-27
eNovation Chemicals LLC	Y1293753-100mg	5,6,7,8-Tetrahydro-indolizine-2-carboxylic acid methyl ester	87281-44-5	95%	100mg	$665	2025-02-27

5,6,7,8-tetrahydro-2-Indolizinecarboxylic acid methyl ester Production Method

Production Method 1

535-75-1

922-67-8

87281-44-5

87281-43-4

113521-52-1

Reaction Conditions

1.1 Reagents: Dibutyltin dichloride Solvents: Toluene

Reference

One-pot three-carbon decarboxylative ring expansion of cyclic secondary amino acids. X-ray crystal structure of a substituted 1-azacyclo-octa-2,4-diene

Ardill, Harriet; et al, Journal of the Chemical Society, 1987, (17), 1296-8

Production Method 2

535-75-1

922-67-8

87281-44-5

87281-43-4

Reaction Conditions

1.1 Catalysts: Dibutyltin dichloride Solvents: Toluene

Reference

X=Y-ZH systems as potential 1,3-dipoles. Part 42. Decarboxylative three carbon ring expansion of cyclic secondary α-amino acids via azomethine ylide formation

Ardill, Harriet; et al, Tetrahedron, 1994, 50(17), 5067-82